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Compound Name: GSK319347A

Cat. No.: B1672380

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK319347A is a potent and selective dual inhibitor of TANK-binding kinase 1 (TBK1) and IkB
kinase € (IKKg), with additional inhibitory activity against IkB kinase 2 (IKK2).[1][2] These
kinases are critical components of intracellular signaling pathways that regulate inflammatory
and immune responses, primarily through the activation of NF-kB and interferon regulatory
factors (IRFs). By targeting TBK1, IKKe, and IKK2, GSK319347A offers a promising
therapeutic strategy for a range of inflammatory and autoimmune diseases. These application
notes provide detailed protocols for the in vivo evaluation of GSK319347A in preclinical models
of rheumatoid arthritis, inflammatory bowel disease, and neuroinflammation.

Mechanism of Action

GSK319347A exerts its effects by inhibiting the kinase activity of TBK1, IKKe, and IKK2. These
kinases are central to the activation of the canonical and non-canonical NF-kB signaling
pathways, as well as the IRF3/7 pathway, which drives the production of type | interferons.
Dysregulation of these pathways is a hallmark of many chronic inflammatory and autoimmune
disorders.

Key Inhibitory Concentrations (IC50):
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Target Kinase IC50 (nM)
TBK1 93

IKKe 469

IKK2 790

Table 1: In vitro inhibitory concentrations of GSK319347A against target kinases.[1][2]

Signaling Pathway

The diagram below illustrates the central role of TBK1, IKKe, and IKK2 in the NF-kB and IRF
signaling pathways, highlighting the points of inhibition by GSK319347A.
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Phase 1: Induction

Day O:
Primary Immunization
(Cllin CFA)

Day 21:
Booster Immunization
(Cll in IFA)

Phase 2: Treatment

Onset of Arthritis
(Clinical Score = 2)

Daily Dosing:
- Vehicle
- GSK319347A (5 mg/kg)
- GSK319347A (10 mg/kg)
- Positive Control (e.g., Methotrexate)

Phase 3: Evaluation

Monitor:
- Clinical Score
- Paw Thickness
- Body Weight

l

Day 42: Endpoint
- Serum Collection (Cytokines, Antibodies)
- Paw Histology
- Gene Expression in Joints
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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